Cas no 2216755-68-7 ((S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide)

• Product Name: (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide
• CAS No: 2216755-68-7
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5141605
• PubChem ID: 145712422
• Update Time: 2025-07-09

(S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide
• 2-Propanesulfinamide, N-[(1R)-1-(6'-amino[2,3'-bipyridin]-4'-yl)ethyl]-2-methyl-, [S(S)]-rel-
• (S)-N-((R)-1-(6'-AMINO-2,3'-BIPYRIDIN-4'-YL)ETHYL)-2-METHYLPROPANE-2-SULFINAMIDE
• 2216755-68-7

• Inchi： 1S/C16H22N4OS/c1-11(20-22(21)16(2,3)4)12-9-15(17)19-10-13(12)14-7-5-6-8-18-14/h5-11,20H,1-4H3,(H2,17,19)/t11-,22?/m1/s1
• InChI Key： KRTPXBYZUQFOTH-FAYKFVSFSA-N
• SMILES： S(C(C)(C)C)(N[C@H](C)C1C=C(N)N=CC=1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100

Additional information on (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide

Recent Advances in the Study of (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide (CAS: 2216755-68-7)

In recent years, the compound (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide (CAS: 2216755-68-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfinamide and bipyridinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide involves a multi-step process that emphasizes stereochemical control to ensure the desired enantiomeric purity. Researchers have reported improved yields and reduced side products through the use of novel catalysts and reaction conditions. The compound's structural complexity and chiral centers make it a valuable scaffold for the development of targeted therapies, particularly in oncology and neurodegenerative diseases.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases and proteases implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system disorders, such as Alzheimer's disease and Parkinson's disease.

Pharmacokinetic studies have further revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide. Its metabolic stability and low toxicity in preclinical models suggest a promising safety profile for future clinical trials. However, challenges remain in scaling up its synthesis and ensuring consistent batch-to-batch quality, which are critical for its transition from the laboratory to industrial production.

In conclusion, (S)-N-((R)-1-(6'-Amino-[2,3'-bipyridin]-4'-yl)ethyl)-2-methylpropane-2-sulfinamide represents a compelling candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a versatile tool for addressing unmet medical needs. Ongoing research aims to refine its therapeutic applications and overcome existing manufacturing hurdles, paving the way for its eventual clinical use.